Cas no 2228253-23-2 (3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one)

3-2-(Dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one is a fluorinated ketone derivative featuring a dimethylamino-substituted pyridine moiety. This compound is of interest in synthetic organic chemistry due to its trifluoromethyl group, which enhances electrophilicity and metabolic stability, making it valuable for pharmaceutical and agrochemical applications. The pyridine ring contributes to its versatility as a building block in heterocyclic synthesis, while the dimethylamino group can facilitate further functionalization. Its structural features suggest potential utility in the development of bioactive molecules, particularly where fluorinated motifs are desired for improved lipophilicity or binding affinity. The compound’s reactivity profile allows for selective modifications, supporting its use in medicinal chemistry and material science research.
3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one structure
2228253-23-2 structure
Product Name:3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one
CAS No:2228253-23-2
MF:C10H11F3N2O
MW:232.202352762222
CID:6448455
PubChem ID:165838271
Update Time:2025-05-20

3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one
    • 2228253-23-2
    • 3-[2-(dimethylamino)pyridin-3-yl]-1,1,1-trifluoropropan-2-one
    • EN300-1953917
    • Inchi: 1S/C10H11F3N2O/c1-15(2)9-7(4-3-5-14-9)6-8(16)10(11,12)13/h3-5H,6H2,1-2H3
    • InChI Key: NOJXXLJJVXEPHA-UHFFFAOYSA-N
    • SMILES: FC(C(CC1=CC=CN=C1N(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 232.08234746g/mol
  • Monoisotopic Mass: 232.08234746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 33.2Ų

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3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one Related Literature

Additional information on 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one

Comprehensive Overview of 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one (CAS No. 2228253-23-2)

The compound 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one (CAS No. 2228253-23-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This trifluoromethyl ketone derivative features a pyridine ring substituted with a dimethylamino group, making it a versatile intermediate for synthetic chemistry. Its CAS number 2228253-23-2 is frequently searched in scientific databases, reflecting its growing relevance in research and development.

One of the key reasons for the interest in 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one is its role as a building block for more complex molecules. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Researchers are particularly intrigued by its potential to act as a bioisostere for carbonyl groups, a feature that can improve the pharmacokinetic properties of drug candidates. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their ability to modulate biological activity.

In addition to its pharmaceutical applications, CAS No. 2228253-23-2 is also explored in the field of agrochemicals. The pyridine and dimethylamino moieties contribute to its ability to interact with biological targets, making it a candidate for developing novel pesticides or herbicides. The compound's structural versatility allows for modifications that can enhance its efficacy and environmental safety, addressing the growing demand for sustainable agrochemicals.

The synthesis of 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one typically involves multi-step organic reactions, including nucleophilic substitution and fluorination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are crucial for meeting the stringent quality standards required in pharmaceutical and industrial applications.

From an SEO perspective, this compound is often associated with queries like "trifluoromethyl ketone uses," "pyridine derivatives in drug discovery," and "CAS 2228253-23-2 suppliers." These search terms highlight the compound's relevance to both academic and industrial audiences. Furthermore, the rise of AI-driven drug discovery has increased interest in such specialty chemicals, as they are often used in high-throughput screening and computational modeling.

In conclusion, 3-2-(dimethylamino)pyridin-3-yl-1,1,1-trifluoropropan-2-one (CAS No. 2228253-23-2) represents a promising area of research with broad applications across multiple industries. Its unique chemical properties and synthetic flexibility make it a valuable asset for scientists and engineers aiming to develop innovative solutions in healthcare, agriculture, and beyond. As the demand for fluorinated compounds continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical innovation.

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